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Compound of Interest

Methyl 4-Boc-2,2-dimethyl-
Compound Name:

morpholine-5-carboxylate
CAS No.: 1272758-01-6

Cat. No.: B1425439

Get Quote

\ J

Synonym: Methyl 4-Boc-6,6-dimethylmorpholine-3-carboxylate CAS Number: 1272758-01-6
(Racemic / General Entry)

Part 1: Executive Summary & Chemical Identity
Core Directive

This guide provides a comprehensive technical analysis of Methyl 4-Boc-2,2-dimethyl-
morpholine-5-carboxylate, a specialized heterocyclic building block used in medicinal
chemistry. It is critical to address the nomenclature divergence immediately: while often
referred to as the "2,2-dimethyl-5-carboxylate” in legacy or specific vendor catalogs, the
IUPAC-preferred numbering places the carboxylate at position 3 and the gem-dimethyl group at
position 6. Consequently, this molecule is chemically identical to Methyl 4-Boc-6,6-
dimethylmorpholine-3-carboxylate.

This scaffold is highly valued for the Thorpe-Ingold effect (gem-dimethyl effect), which imposes
conformational restrictions on the morpholine ring, locking peptide mimetics into bioactive
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conformations and improving metabolic stability by blocking oxidative metabolism at the ether-
adjacent carbons.

hemical Identi ble[1]

Property Specification

Methyl 4-Boc-2,2-dimethyl-morpholine-5-
Common Name
carboxylate

4-tert-Butyl 3-methyl 6,6-dimethylmorpholine-

IUPAC Name i
3,4-dicarboxylate
CAS Number 1272758-01-6 (Methyl ester)
12352106 (Generic/Internal codes); 1416499-
Related CAS .
86-9 (Amine precursor)
Molecular Formula C13H23NOs
Molecular Weight 273.33 g/mol
Stereochemistry Available as Racemic, (S)-isomer, or (R)-isomer
Physical State White to off-white solid or viscous oll
- Soluble in DCM, MeOH, EtOAc; Insoluble in
Solubility

water

Part 2: Synthesis & Production Protocols
Strategic Route Selection

The synthesis of this scaffold typically proceeds via a chiral pool approach starting from Serine
derivatives. This method is preferred over de novo cyclization of achiral precursors because it
allows for the control of absolute stereochemistry at the carboxylate position (C3).

Primary Synthetic Pathway: Serine-Epoxide Cyclization

This protocol utilizes L-Serine methyl ester to establish the chiral center, followed by alkylation
with an isobutylene equivalent and subsequent cyclization.

Step-by-Step Methodology:
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 Starting Material Preparation:
o Begin with L-Serine methyl ester hydrochloride.

o Protect the amine if not performing a one-pot alkylation/cyclization, though the N-benzyl or
N-trityl route is often used to prevent over-alkylation. For this specific target, N-Boc-L-
Serine methyl ester is the direct precursor.

e O-Alkylation (The Critical Step):

o React N-Boc-L-Serine methyl ester with 1-chloro-2-methyl-2-propanol or Isobutylene oxide
(2,2-dimethyloxirane).

o Conditions: Lewis acid catalysis (e.g., BF3-Et20) is often required to open the epoxide at
the more substituted carbon (if using epoxide) or base-mediated alkylation (NaH/DMF) for
the halide.

o Note: Direct O-alkylation of N-protected serine with electrophiles can be sluggish. An
alternative high-yield route involves reacting Serine methyl ester with 2,2-dimethyl-
aziridine precursors, but the ether linkage formation is key here.

e Cyclization (Mitsunobu or Base-Mediated):

o If the intermediate is a linear amino-alcohol ether (e.g., from Serine-OH attacking the
isobutylene unit), cyclization is achieved by activating the alcohol (Mesylate/Tosylate) and
displacing with the Nitrogen.

o Preferred Route for 6,6-Dimethyl: React L-Serine methyl ester with 2-bromo-2-
methylpropionyl bromide followed by reduction, OR use the "Amino-Alcohol + Epoxide”
strategy.

o Literature Consensus: The most scalable route typically involves the reaction of N-benzyl-
serine methyl ester with 1,2-epoxy-2-methylpropane, followed by ring closure and N-
deprotection/re-protection with Boc.

Experimental Protocol (General Reference):
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e Reagents: L-Serine methyl ester HCI (1.0 eq), 2,2-Dimethyloxirane (1.2 eq), K2COs (2.5 eq),
Acetonitrile/Water.

e Procedure:

o

Dissolve Serine ester in MeCN. Add base.[1][2][3]

[¢]

Add epoxide dropwise at 0°C.

o

Reflux for 12-24h to effect ring opening and cyclization.

[e]

Isolate the free amine morpholine.

o

Boc Protection: Treat the crude morpholine with Boc20 (1.1 eq) and TEA in DCM to yield
the final Methyl 4-Boc-6,6-dimethylmorpholine-3-carboxylate.

Visualization: Synthesis Pathway

L-Serine Methyl Ester
Base (K2CO3), Reflux

(HCI Salt) .
\ Intermediate: In situ_ Cyclization 6,6-Dimethyl
/ Linear Amino-Alcohol (Intramolecular SN2) Morpholine-3-carboxylate

Isobutylene Oxide

(2,2-dimethyloxirane)

Methyl 4-Boc-6,6-dimethyl
morpholine-3-carboxylate
(CAS 1272758-01-6)
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\4
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Caption: Synthesis of the target morpholine scaffold via serine-epoxide condensation.

Part 3: Applications & Rationale
The Gem-Dimethyl Effect in Drug Design

The introduction of the gem-dimethyl group at the C6 position (adjacent to the ether oxygen)
serves two primary functions in medicinal chemistry:

o Conformational Locking: The bulky methyl groups create steric clash with adjacent ring
substituents, forcing the morpholine ring into a specific chair conformation. This reduces the
entropic penalty of binding to a protein target, potentially increasing potency (High Affinity).

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.researchgate.net/publication/273166375_Synthesis_of_4-methylmorpholinium_6-amino-35-dicyano-4-furan-2-ylpyridine-2-thioselenolates_and_3-arylhetaryl-2-cyanoprop-2-enethioamides_by_michael_reaction
http://orgsyn.org/demo.aspx?prep=cv7p0093
https://patents.google.com/patent/US5350872A/en
https://www.benchchem.com/product/b1425439/docs?utm_src=pdf-body-img#technical-guide-methyl-4-boc-2-2-dimethyl-morpholine-5-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

» Metabolic Blockade: The C6 position is a common site for oxidative metabolism (P450-
mediated hydroxylation). Substitution with methyl groups blocks this "soft spot,” significantly

increasing the half-life (

) of the drug candidate.

SAR Decision Tree

Researchers utilize this scaffold when standard proline or morpholine residues fail to provide

sufficient metabolic stability or potency.

Lead Compound Optimization

Issue: Low Metabolic Stability
or Low Potency?

l

Strategy: Conformational Restriction

l

Select Morpholine Scaffold

Chorpe-Ingold Effect

Add Gem-Dimethyl (C6)

Outcome:
1. Blocked Oxidation
2. Fixed Conformation
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Caption: SAR logic for selecting the gem-dimethyl morpholine scaffold.

Part 4: Analytical Data & Handling

Expected Analytical Profile
« H NMR (CDCls, 400 MHz):

o 1.45 (s, 9H, Boc)

o 1.2-1.3 (s, 6H, gem-dimethyl)
o 3.75 (s, 3H, COOMe)

o 4.3-4.5 (m, 1H, H-3 methine)

o 3.5-4.0 (m, ring protons)

« MS (ESI):

e TLC: Visualizes with Ninhydrin (after deprotection) or PMA stain.

approx 0.4-0.6 in 30% EtOAc/Hexane.

Handling & Storage|[3]

o Storage: Store at +2°C to +8°C. Desiccate.

 Stability: Stable under normal laboratory conditions. Avoid strong acids (removes Boc) or
strong bases (hydrolyzes ester) unless intended.

o Safety: Irritant. Wear standard PPE (Gloves, Goggles).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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